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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of Pritelivir's efficacy in clinical trials
for the treatment of Herpes Simplex Virus (HSV) infections. The data presented herein is
intended to offer an objective comparison of Pritelivir's performance against other antiviral
agents, supported by experimental data from key clinical studies.

Executive Summary

Pritelivir, a first-in-class helicase-primase inhibitor, has demonstrated significant efficacy in
reducing viral shedding, lesion occurrence, and promoting lesion healing in patients with genital
HSV-2 and in immunocompromised patients with refractory HSV infections.[1][2][3] Clinical trial
data consistently indicates that Pritelivir is not only effective but, in some key measures,
superior to the current standard-of-care, valacyclovir.[3][4][5] Its novel mechanism of action,
which is independent of viral thymidine kinase, makes it a promising therapeutic option for
infections resistant to nucleoside analogues like acyclovir.[6][7][8]

Comparative Efficacy Data

The following tables summarize the key quantitative outcomes from pivotal clinical trials
involving Pritelivir, offering a direct comparison with valacyclovir and placebo.
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Table 1: Efficacy in Immunocompetent Adults with

Senital HSV-2 (P! > Trial

Efficacy Pritelivir (100 Valacyclovir Relative Risk

) . . P-value
Endpoint mg daily) (500 mg daily) (RR) [95% CI]
Genital HSV 0.42[0.21to
) 2.4% of swabs 5.3% of swabs 0.01[2]
Shedding 0.82]
Days with 0.40[0.17 to
) ) 1.9% of days 3.9% of days 0.04[2]
Genital Lesions 0.96]
Days with Pain 4.0% of days 6.7% of days -[4]
Mean HSV
o 3.21ogl0 3.7 logl0
Quantity (in ) ) 0.83[2]
- copies/mL copies/mL
positive swabs)
Shedding
_ 0.80 [0.52 to
Episodes per 1.3 1.6 0.29[2]
1.22]

person-month

Table 2: Efficacy in Immunocompetent Adults with

. . Pritelivir (75 mg
Efficacy Endpoint . Placebo
daily)

Relative Risk (RR)
[95% CI]

Viral Shedding 2.1% of days 16.6% of days

0.13 [0.04 to 0.38][9]

Days with Genital
Lesions

0.13 [0.02 to 0.70][9]

Table 3: Efficacy in Inmunocompromised Patients with
Refractory HSV Infections (PRIOH-1 Phase 3 Trial)
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Efficacy Endpoint Pritelivir Standard of Care* P-value

Superiority in Lesion
Healing (up to 28 Statistically Superior - 0.0047[1][7][10]
days)

Superiority in Lesion
Healing (up to 42 Statistically Superior - <0.0001[1][7][10]
days)

Lesion Healing within )
) 57% of patients
28 days (Phase 2 93% of patients -[11]
(Foscarnet)
data)

*Standard of Care included investigator's choice of foscarnet, cidofovir, compounded topical

cidofovir, or imiquimod.[1][10]

Experimental Protocols
Phase 2 Crossover Trial: Pritelivir vs. Valacyclovir

Objective: To compare the efficacy of pritelivir with valacyclovir for the suppression of genital
HSV-2 infection.[2][4]

Design: A randomized, double-blind, crossover clinical trial.[2][5]
Participants: 91 healthy adults with 4 to 9 annual genital HSV-2 recurrences.[2][12]

Interventions: Participants received daily oral doses of 100 mg of pritelivir and 500 mg of
valacyclovir, each for a 28-day period, separated by a 28-day washout period.[2][13]

Data Collection: Participants collected genital swabs four times daily for HSV polymerase
chain reaction (PCR) testing.[2][4]

Primary Endpoint: The primary outcome was the within-participant genital HSV shedding
rate, comparing the percentage of HSV-positive swabs during pritelivir treatment to that
during valacyclovir treatment.[2]
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e Secondary Endpoints: Included the quantity of HSV in positive swabs, the frequency of
genital lesions, and the number of shedding episodes.[2]

PRIOH-1 Phase 3 Trial: Pritelivir in Imnmunocompromised
Patients

o Objective: To evaluate the efficacy and safety of pritelivir compared to standard-of-care
treatments in immunocompromised patients with refractory HSV infections.[7][10]

¢ Design: An open-label, comparative, multicenter trial.[1][10]

o Participants: 158 immunocompromised patients with refractory HSV infections, with or
without resistance to existing antivirals.[1][10][14]

e |[nterventions:

o Pritelivir Arm: All patients treated with pritelivir received a 400 mg loading dose on the first
day, followed by a 100 mg daily dose until all lesions were healed.[1][7][14]

o Standard of Care Arm: Investigator's choice of foscarnet, cidofovir, compounded topical
cidofovir, or imiquimod.[10][14]

e Primary Endpoint: The primary endpoint was the superiority of pritelivir in lesion healing
compared to standard-of-care treatments up to 28 days.[1][7][10]

Visualizations
Mechanism of Action: Pritelivir vs. Nucleoside
Analogues
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Caption: Mechanism of action of Pritelivir compared to nucleoside analogues.

Clinical Trial Workflow: Phase 2 Crossover Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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